1-(4-ethoxy-3-methylbenzoyl)-4-methylpiperazine
Overview
Description
1-(4-ethoxy-3-methylbenzoyl)-4-methylpiperazine is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been studied extensively. In
Mechanism of Action
The mechanism of action of 1-(4-ethoxy-3-methylbenzoyl)-4-methylpiperazine is not fully understood, but it is thought to involve modulation of the activity of various neurotransmitter receptors and ion channels. This compound has been shown to bind to several different types of receptors, including serotonin receptors, dopamine receptors, and nicotinic acetylcholine receptors. It has also been shown to inhibit the activity of enzymes such as acetylcholinesterase and monoamine oxidase. These effects may contribute to the compound's ability to modulate the activity of neural circuits in vitro.
Biochemical and Physiological Effects
1-(4-ethoxy-3-methylbenzoyl)-4-methylpiperazine has been shown to have a variety of biochemical and physiological effects. This compound has been shown to modulate the activity of several different types of receptors, including serotonin receptors, dopamine receptors, and nicotinic acetylcholine receptors. It has also been shown to inhibit the activity of enzymes such as acetylcholinesterase and monoamine oxidase. These effects may contribute to the compound's ability to modulate the activity of neural circuits in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-ethoxy-3-methylbenzoyl)-4-methylpiperazine in lab experiments is its ability to modulate the activity of various molecular targets, including neurotransmitter receptors and enzymes. This makes it a useful tool for studying the function of these targets in vitro. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experimental systems.
Future Directions
There are several future directions for research on 1-(4-ethoxy-3-methylbenzoyl)-4-methylpiperazine. One area of interest is the development of more selective compounds that target specific molecular targets. Another area of interest is the development of compounds that have improved pharmacokinetic properties, such as increased bioavailability and longer half-life. Additionally, research is needed to better understand the mechanism of action of this compound and its potential applications in the treatment of neurological and psychiatric disorders.
Conclusion
1-(4-ethoxy-3-methylbenzoyl)-4-methylpiperazine is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been studied extensively. Its ability to modulate the activity of various molecular targets makes it a useful tool for studying the function of these targets in vitro. However, its potential toxicity may limit its use in certain experimental systems. Future research is needed to develop more selective compounds with improved pharmacokinetic properties and to better understand the mechanism of action of this compound.
Scientific Research Applications
1-(4-ethoxy-3-methylbenzoyl)-4-methylpiperazine has been used in a variety of scientific research applications, including studies of neurotransmitter receptors, ion channels, and enzymes. This compound has been shown to modulate the activity of several different types of receptors, including serotonin receptors, dopamine receptors, and nicotinic acetylcholine receptors. It has also been shown to inhibit the activity of enzymes such as acetylcholinesterase and monoamine oxidase. These properties make 1-(4-ethoxy-3-methylbenzoyl)-4-methylpiperazine a useful tool for studying the function of these molecular targets in vitro.
properties
IUPAC Name |
(4-ethoxy-3-methylphenyl)-(4-methylpiperazin-1-yl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-4-19-14-6-5-13(11-12(14)2)15(18)17-9-7-16(3)8-10-17/h5-6,11H,4,7-10H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONTYFWQYEFXPSV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Ethoxy-3-methylphenyl)(4-methylpiperazin-1-yl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.